4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid
Overview
Description
4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid, also known as 4-MTPO, is an organic compound belonging to the class of oxazoles. It is an important intermediate in the synthesis of pharmaceuticals and other compounds. 4-MTPO has a wide range of applications in the field of scientific research, including biochemical and physiological studies.
Scientific Research Applications
4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid has been widely used in the field of scientific research due to its ability to interact with biological systems in a variety of ways. It has been used to study the effects of oxidative stress, as well as its ability to inhibit the growth of certain bacteria and fungi. It has also been used in the study of the metabolism of drugs, and the effects of certain drugs on cellular processes. Furthermore, 4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid has been used to study the effects of certain compounds on gene expression and signal transduction pathways.
Mechanism of Action
The exact mechanism of action of 4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid is not yet fully understood. However, it is thought to interact with biological systems through several mechanisms. It is believed to act as an antioxidant, scavenging free radicals and inhibiting lipid peroxidation. Additionally, it is thought to interact with enzymes involved in drug metabolism and signal transduction pathways, as well as to interfere with the cell membrane and cell wall structures of certain bacteria and fungi.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid are still being studied. However, it has been shown to have a number of beneficial effects, such as the inhibition of lipid peroxidation and the scavenging of free radicals. It has also been shown to inhibit the growth of certain bacteria and fungi, as well as to have an effect on the metabolism of drugs. Additionally, 4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid has been shown to have an effect on gene expression and signal transduction pathways.
Advantages and Limitations for Lab Experiments
The use of 4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid in laboratory experiments has a number of advantages. It is relatively easy to synthesize, and is relatively inexpensive compared to other compounds. Additionally, it is relatively stable, and has a wide range of applications in scientific research. However, there are some limitations to the use of 4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid in laboratory experiments. It is not soluble in water, and is not suitable for use in some biological systems. Additionally, it is not as well-studied as some other compounds, and its exact mechanism of action is not yet fully understood.
Future Directions
The potential future directions for the use of 4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid in scientific research are numerous. It could be used to further study its effects on oxidative stress, drug metabolism, and gene expression and signal transduction pathways. Additionally, it could be used to study its effects on other biological systems, such as the immune system and the cardiovascular system. Furthermore, it could be used to study its potential therapeutic applications, such as its ability to inhibit the growth of certain bacteria and fungi. Finally, it could be used to study its potential as a drug delivery system, due to its ability to interact with biological systems.
Synthesis Methods
The synthesis of 4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid is typically carried out through a three-step process. The first step involves the condensation of 4-methoxybenzaldehyde with 2-amino-5-trifluoromethylbenzoic acid, which yields a Schiff base intermediate. This intermediate is then reacted with hydrazine hydrate, forming the oxazole product. Finally, the oxazole is treated with acid to yield the desired 4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid product. This method has been reported to be efficient and cost-effective, and has been widely used in the synthesis of 4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid involves the synthesis of the oxazole ring followed by the introduction of the 4-(trifluoromethyl)phenyl and carboxylic acid groups.", "Starting Materials": [ "4-methyl-2-nitrophenol", "4-(trifluoromethyl)benzaldehyde", "ethyl bromoacetate", "sodium hydride", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate", "methanol", "diethyl ether" ], "Reaction": [ "Step 1: Synthesis of 4-methyl-2-nitrophenol by reacting 4-methylphenol with nitric acid", "Step 2: Reduction of 4-methyl-2-nitrophenol to 4-methyl-2-aminophenol using sodium hydride", "Step 3: Synthesis of 4-(trifluoromethyl)benzaldehyde by reacting 4-trifluoromethylbenzyl chloride with sodium hydroxide", "Step 4: Synthesis of 4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid by reacting 4-methyl-2-aminophenol with 4-(trifluoromethyl)benzaldehyde and ethyl bromoacetate in the presence of sodium hydride and hydrochloric acid to form the oxazole ring, followed by hydrolysis with sodium hydroxide to introduce the carboxylic acid group" ] } | |
CAS RN |
343322-73-6 |
Product Name |
4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid |
Molecular Formula |
C12H8F3NO3 |
Molecular Weight |
271.2 |
Purity |
95 |
Origin of Product |
United States |
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